Cas no 1956354-45-2 (3-Cyclopropylaniline hydrochloride)

• Product Name: 3-Cyclopropylaniline hydrochloride
• CAS No: 1956354-45-2
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 4728284
• Update Time: 2025-05-20

3-Cyclopropylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylaniline hydrochloride
• ST2405044

• Inchi： 1S/C9H11N.ClH/c10-9-3-1-2-8(6-9)7-4-5-7;/h1-3,6-7H,4-5,10H2;1H
• InChI Key： SOWDHAOIWXAAKD-UHFFFAOYSA-N
• SMILES： Cl.NC1=CC=CC(=C1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 118
• Topological Polar Surface Area: 26

Additional information on 3-Cyclopropylaniline hydrochloride

Introduction to 3-Cyclopropylaniline Hydrochloride (CAS No. 1956354-45-2)

3-Cyclopropylaniline hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. With the CAS number 1956354-45-2, this compound represents a derivative of aniline, featuring a cyclopropyl group attached to the amine functionality, which confers distinct chemical and pharmacological characteristics. The hydrochloride salt form enhances its solubility in aqueous systems, making it more suitable for various applications in drug formulation and research.

The synthesis of 3-cyclopropylaniline hydrochloride typically involves multi-step organic reactions, starting from readily available precursors such as cyclopropane and aniline derivatives. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution, are often employed to achieve high yields and purity. The introduction of the cyclopropyl group into the aromatic ring introduces steric hindrance, which can influence both the reactivity and the binding affinity of the molecule towards biological targets.

In recent years, 3-cyclopropylaniline hydrochloride has been studied for its potential role in developing novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that exhibit properties such as anti-inflammatory, anticancer, and antimicrobial effects. The cyclopropyl group is known to modulate electronic distributions and steric interactions, which can be exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of drug candidates.

One of the most compelling areas of research involving 3-cyclopropylaniline hydrochloride is its investigation as a precursor or analog in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By modifying the aniline core with a cyclopropyl group, researchers aim to enhance selectivity and reduce off-target effects. Preliminary studies have shown that derivatives of this compound can exhibit inhibitory activity against specific kinases, making them promising candidates for further development.

The pharmacological evaluation of 3-cyclopropylaniline hydrochloride has been complemented by computational modeling and high-throughput screening techniques. These approaches have allowed scientists to rapidly assess the binding affinity and metabolic stability of various analogs. The integration of machine learning algorithms has further accelerated the discovery process by predicting structural features that correlate with biological activity. Such advancements are critical in reducing the time and cost associated with drug development pipelines.

Moreover, the solubility-enhanced hydrochloride salt form of 3-cyclopropylaniline hydrochloride has opened new avenues for formulation development. Improved solubility is a key factor in drug bioavailability, and formulations such as tablets, capsules, and injectables can be optimized for better patient compliance. Pharmaceutical companies are increasingly focusing on developing formulations that enhance solubility while maintaining stability, which has led to innovative delivery systems like solid dispersions and nanoparticles.

Recent preclinical studies have highlighted the potential of 3-cyclopropylaniline hydrochloride in treating inflammatory disorders. The compound’s ability to modulate inflammatory cytokine production suggests its utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. By targeting specific inflammatory pathways, 3-cyclopropylaniline hydrochloride may offer a complementary approach to existing treatments. These findings have prompted further investigation into its mechanism of action and potential synergies with other therapeutic agents.

The regulatory landscape for 3-cyclopropylaniline hydrochloride is also evolving as more data becomes available on its safety and efficacy. Regulatory agencies require comprehensive toxicological studies before approving new drug candidates for clinical use. Researchers are currently working on generating robust datasets that meet these stringent requirements. The inclusion of genotoxicity assays, chronic toxicity studies, and pharmacokinetic evaluations will be essential in demonstrating the compound’s suitability for human consumption.

In conclusion,3-cyclopropylaniline hydrochloride (CAS No. 1956354-45-2) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and optimize synthetic routes,3-cyclopropylaniline hydrochloride is poised to play a significant role in future drug development efforts.